Cas no 1361530-26-8 (2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361530-26-8
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4923481
• Update Time: 2025-10-05

2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3FNO/c1-18-7-4-8(12(16)17-5-7)11-9(14)2-6(13)3-10(11)15/h2-5H,1H3
• InChI Key： TXJTZZWUMYQVCW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=NC=C(C=1)OC)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine

2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine (CAS 1361530-26-8): A Comprehensive Technical Overview

2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine (CAS 1361530-26-8) is a specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique molecular architecture combining fluoro, methoxy, and trichlorophenyl substituents, making it particularly valuable for structure-activity relationship studies.

The compound's molecular formula C12H7Cl3FNO and molecular weight 306.55 g/mol position it as an important intermediate in modern synthetic chemistry. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and central nervous system (CNS) active compounds. The presence of multiple halogen atoms contributes to its interesting electronic properties and metabolic stability.

Recent literature indicates growing interest in 2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine for its potential applications in crop protection chemicals. The combination of fluorine and chlorine atoms in its structure may contribute to enhanced biological activity and improved environmental stability, addressing current challenges in sustainable agriculture. This aligns with the increasing demand for eco-friendly agrochemicals that maintain efficacy while reducing environmental impact.

From a synthetic chemistry perspective, the pyridine core with its 2,4,6-trichlorophenyl substitution pattern offers unique opportunities for cross-coupling reactions and further functionalization. The methoxy group at position 5 provides an additional handle for chemical modification, making this compound versatile for medicinal chemistry optimization. These characteristics explain why researchers frequently search for "1361530-26-8 synthesis" and "2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine applications" in scientific databases.

The compound's physicochemical properties are crucial for its applications. With calculated logP values around 4.2, it demonstrates moderate lipophilicity, which is favorable for certain biological applications. Its hydrogen bond acceptor count of 2 and rotatable bond count of 2 suggest good membrane permeability, making it interesting for bioavailability optimization in drug development projects.

In the context of current pharmaceutical trends, 2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine is being explored for its potential in targeted cancer therapies, particularly in the development of small molecule inhibitors. The fluorine atom's ability to modulate electronic effects and improve metabolic stability makes this compound valuable for structure-based drug design. These aspects contribute to its growing importance in precision medicine approaches.

The compound's stability profile has been the subject of several studies, with particular focus on its thermal stability and photochemical behavior. Understanding these properties is essential for developing formulation strategies and ensuring product shelf life in potential applications. Researchers often investigate "1361530-26-8 stability" and "2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine degradation pathways" to optimize handling and storage conditions.

From a market perspective, the demand for specialty pyridine derivatives like 2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine has been steadily increasing. The global market for fluorinated pharmaceutical intermediates is projected to grow significantly, driven by the need for more efficient and selective therapeutic agents. This compound's unique structural features position it well within this expanding market segment.

Quality control of 2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine typically involves advanced analytical techniques. HPLC purity analysis, mass spectrometry, and NMR spectroscopy are commonly employed to ensure batch-to-batch consistency. These analytical methods are crucial for researchers who require high-purity material for their investigations, as evidenced by frequent searches for "CAS 1361530-26-8 purity standards" in scientific literature.

Environmental considerations regarding halogenated compounds have led to increased research into the biodegradation potential of 2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine. Recent studies have explored microbial degradation pathways and potential environmental fate of such molecules, addressing growing concerns about sustainable chemistry practices. This aligns with current industry trends toward green chemistry principles in chemical development.

In conclusion, 2-Fluoro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine (CAS 1361530-26-8) represents an important chemical building block with diverse potential applications. Its unique structural features and physicochemical properties make it valuable for pharmaceutical research, agrochemical development, and material science. As research continues to uncover new applications for this compound, its importance in specialized chemical sectors is likely to grow, making it a compound worth watching in coming years.